Cas no 1214385-44-0 (2,3,5-Trifluoromandelic acid)

• Product Name: 2,3,5-Trifluoromandelic acid
• CAS No: 1214385-44-0
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 4942820
• Update Time: 2025-06-15

2,3,5-Trifluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-trifluoromandelic acid
• 2-hydroxy-2-(2,3,5-trifluorophenyl)acetic acid
• 2,3,5-Trifluoromandelic acid

• Inchi： 1S/C8H5F3O3/c9-3-1-4(7(12)8(13)14)6(11)5(10)2-3/h1-2,7,12H,(H,13,14)
• InChI Key： PEZWMGIUSHQMPC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(C(=O)O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3,5-Trifluoromandelic acid

Comprehensive Analysis of 2,3,5-Trifluoromandelic Acid (CAS No. 1214385-44-0): Properties, Applications, and Industry Trends

2,3,5-Trifluoromandelic acid (CAS No. 1214385-44-0) is a fluorinated derivative of mandelic acid, gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The incorporation of fluorine atoms at the 2, 3, and 5 positions enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. This compound is often searched alongside terms like "fluorinated mandelic acid synthesis", "CAS 1214385-44-0 applications", and "2,3,5-trifluoromandelic acid solubility", reflecting its growing relevance in specialized chemical markets.

The molecular formula of 2,3,5-Trifluoromandelic acid is C₈H₅F₃O₃, with a molecular weight of 206.12 g/mol. Its crystalline structure and moderate polarity contribute to its solubility in polar organic solvents like methanol and acetonitrile, a feature frequently queried in academic forums. Researchers emphasize its role in asymmetric synthesis, particularly in the preparation of chiral building blocks for API (Active Pharmaceutical Ingredient) development. Recent publications highlight its utility in designing protease inhibitors and antiviral agents, aligning with global interest in targeted therapeutics.

Industry trends show increased demand for fluorinated fine chemicals, driven by the need for compounds with improved pharmacokinetic profiles. 2,3,5-Trifluoromandelic acid addresses this need through its enhanced lipophilicity and resistance to oxidative degradation. Patent databases reveal its use in crop protection formulations, where fluorinated compounds demonstrate superior pest control efficacy. Environmental concerns have also spurred searches for "green synthesis methods for fluorinated acids", prompting innovations in catalytic fluorination techniques.

Analytical characterization of CAS No. 1214385-44-0 typically involves HPLC purity testing (≥98%) and chiral separation protocols. Storage recommendations emphasize protection from moisture at 2-8°C, with stability data showing no decomposition under inert atmospheres. These technical specifications are critical for compliance with Good Manufacturing Practice (GMP) standards in pharmaceutical applications.

Emerging research explores the compound's potential in material science, particularly in liquid crystal formulations where fluorine substitution improves thermal stability. This multidisciplinary applicability explains rising search volumes for "2,3,5-trifluoromandelic acid suppliers" and "custom fluorination services". Regulatory databases confirm its non-hazardous classification under standard handling conditions, facilitating global trade.

Future developments may focus on continuous flow synthesis to improve the cost-efficiency of 2,3,5-Trifluoromandelic acid production. The compound's alignment with sustainable chemistry principles positions it favorably in markets prioritizing green chemistry initiatives. Collaborative studies between academia and industry continue to expand its application portfolio, particularly in bioconjugation techniques for diagnostic agents.